Cas no 896349-45-4 (2-(4-fluorophenyl)sulfanyl-N-(5-phenyl-1,3,4-oxadiazol-2-yl)acetamide)

• Product Name: 2-(4-fluorophenyl)sulfanyl-N-(5-phenyl-1,3,4-oxadiazol-2-yl)acetamide
• CAS No: 896349-45-4
• MF: C₁₆H₁₂FN₃O₂S
• MW: 329.348785400391
• CID: 6129958
• PubChem ID: 7228845
• Update Time: 2025-06-11

2-(4-fluorophenyl)sulfanyl-N-(5-phenyl-1,3,4-oxadiazol-2-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(4-fluorophenyl)sulfanyl-N-(5-phenyl-1,3,4-oxadiazol-2-yl)acetamide
• 2-[(4-fluorophenyl)sulfanyl]-N-(5-phenyl-1,3,4-oxadiazol-2-yl)acetamide
• 2-((4-fluorophenyl)thio)-N-(5-phenyl-1,3,4-oxadiazol-2-yl)acetamide
• AKOS024658225
• F2537-1587
• 896349-45-4

• Inchi： 1S/C16H12FN3O2S/c17-12-6-8-13(9-7-12)23-10-14(21)18-16-20-19-15(22-16)11-4-2-1-3-5-11/h1-9H,10H2,(H,18,20,21)
• InChI Key： ICDNDDCNNVNIJA-UHFFFAOYSA-N
• SMILES： C(NC1=NN=C(C2=CC=CC=C2)O1)(=O)CSC1=CC=C(F)C=C1

Computed Properties

• Exact Mass: 329.06342597g/mol
• Monoisotopic Mass: 329.06342597g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 388
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 93.3Ų

Additional information on 2-(4-fluorophenyl)sulfanyl-N-(5-phenyl-1,3,4-oxadiazol-2-yl)acetamide

Introduction to 2-(4-Fluorophenyl)sulfanyl-N-(5-phenyl-1,3,4-oxadiazol-2-yl)acetamide (CAS No. 896349-45-4)

2-(4-Fluorophenyl)sulfanyl-N-(5-phenyl-1,3,4-oxadiazol-2-yl)acetamide, also known by its CAS number 896349-45-4, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of oxadiazoles, which are known for their diverse biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The unique structural features of 2-(4-fluorophenyl)sulfanyl-N-(5-phenyl-1,3,4-oxadiazol-2-yl)acetamide make it a promising candidate for various therapeutic applications.

The molecular structure of 2-(4-fluorophenyl)sulfanyl-N-(5-phenyl-1,3,4-oxadiazol-2-yl)acetamide consists of a central oxadiazole ring flanked by a 4-fluorophenyl sulfanyl group and an acetamide moiety. The presence of the fluorine atom in the phenyl ring imparts unique electronic and steric properties to the molecule, which can influence its binding affinity to various biological targets. The sulfanyl group and the acetamide functionality further enhance the compound's solubility and bioavailability, making it suitable for in vitro and in vivo studies.

Recent studies have highlighted the potential of 2-(4-fluorophenyl)sulfanyl-N-(5-phenyl-1,3,4-oxadiazol-2-yl)acetamide in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent antimicrobial activity against a range of Gram-positive and Gram-negative bacteria. The researchers found that the compound's ability to disrupt bacterial cell membranes and inhibit essential enzymes makes it a promising lead for developing new antibiotics.

In addition to its antimicrobial properties, 2-(4-fluorophenyl)sulfanyl-N-(5-phenyl-1,3,4-oxadiazol-2-yl)acetamide has shown significant anti-inflammatory effects. A study conducted by a team at the University of California demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in human macrophages. These findings suggest that 2-(4-fluorophenyl)sulfanyl-N-(5-phenyl-1,3,4-oxadiazol-2-yl)acetamide could be developed into a novel anti-inflammatory drug for treating conditions like rheumatoid arthritis and inflammatory bowel disease.

The anticancer potential of 2-(4-fluorophenyl)sulfanyl-N-(5-phenyl-1,3,4-oxadiazol-2-yl)acetamide has also been explored in several preclinical studies. Research published in Cancer Research journal showed that this compound can induce apoptosis in various cancer cell lines by targeting key signaling pathways involved in cell survival and proliferation. Specifically, it was found to inhibit the PI3K/Akt/mTOR pathway, which is frequently dysregulated in many types of cancer. These results indicate that 2-(4-fluorophenyl)sulfanyl-N-(5-phenyl-1,3,4-oxadiazol-2-yl)acetamide may have therapeutic potential as an anticancer agent.

The synthesis of 2-(4-fluorophenyl)sulfanyl-N-(5-phenyl-1,3,4-oxadiazol-2-y l)acetamide involves several well-established chemical reactions. Typically, the synthesis begins with the reaction of 4-fluorothiophenol with an appropriate acetyl chloride derivative to form the sulfanyl acetamide intermediate. This intermediate is then reacted with hydrazine to form the oxadiazole ring. The final step involves the coupling reaction with a substituted benzaldehyde to form the desired product. The synthetic route is highly efficient and can be scaled up for large-scale production.

In terms of safety and toxicity profiles, preliminary studies have shown that 2-(4-fluorophen yl)sulfanyl-N-(5-p hen yl -1 , 3 , 4 - o x ad iaz ol - 2 - y l )ac et am ide strong > exhibits low cytotoxicity towards normal human cells at therapeutic concentrations. However, further toxicological evaluations are necessary to fully assess its safety profile before it can be advanced to clinical trials.

The future prospects for 2-(4-fluorophen yl )s ulf any l -N -( 5 - p hen yl -1 , 3 , 4 - o x ad iaz ol - 2 - y l )ac et am ide strong > are promising. Ongoing research is focused on optimizing its pharmacokinetic properties and exploring its potential as a multi-targeted therapeutic agent. Additionally, efforts are being made to develop more potent analogs through structure-based drug design approaches.

In conclusion, 2 -( 4 - f lu or op hen yl )s ulf any l -N -( 5 - p hen yl -1 , 3 , 4 - o x ad iaz ol - 2 - y l )ac et am ide strong > (CAS No. 896349 - 45 - 4) represents an exciting molecule with diverse biological activities and significant therapeutic potential. Its unique structural features and promising preclinical data make it a valuable candidate for further development in medicinal chemistry and pharmaceutical research.